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Compound of Interest

Compound Name: Norbiotinamine

Cat. No.: B10831249

Get Quote

For Researchers, Scientists, and Drug Development Professionals

\\

This technical guide provides a comprehensive overview of Norbiotinamine, a versatile
biotinylating agent used in a variety of research and development applications. This document
outlines its chemical properties, synthesis, and key applications, with a focus on its utility in
bioconjugation and the labeling of molecules for detection and analysis.

Core Chemical Properties

Norbiotinamine and its hydrochloride salt are important reagents in bioconjugation chemistry.
Their fundamental properties are summarized below.
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Norbiotinamine

Property Norbiotinamine .
Hydrochloride
CAS Number 173401-47-3[1][2][3][4] 160385-86-4[5]
Molecular Weight 215.32 g/mol 251.77 g/mol
Molecular Formula CoH17N30S CoH18CIN3OS

An alternative to biotin used for  Hydrochloride salt of

Description ) ) o )
coupling to carboxylic groups. Norbiotinamine.

Synthesis of Norbiotinamine

The synthesis of Norbiotinamine from biotin is a key process that enables its use as a
versatile bioconjugation tool. The overall workflow for the synthesis of Norbiotinamine and its
subsequent reactive derivatives is depicted below. The synthesis of Norbiotinamine itself is
achieved from biotin through a modified Curtius rearrangement.
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Caption: Synthesis workflow of Norbiotinamine and its derivatives.

Experimental Protocols

While detailed, step-by-step experimental protocols for the synthesis of Norbiotinamine are
proprietary and not publicly available in their entirety, the synthesis has been described in the
scientific literature. The primary method involves a modified Curtius rearrangement of a biotin
derivative.

General Bioconjugation Protocol

Norbiotinamine is used to label molecules containing carboxylic acid groups. The general
workflow for a bioconjugation reaction using Norbiotinamine is as follows:
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Caption: General workflow for bioconjugation using Norbiotinamine.

Signaling Pathways

It is important to note that Norbiotinamine is a synthetic molecule used as a tool for
bioconjugation and labeling. It is not known to be directly involved in or to modulate any
specific biological signaling pathways itself. Its utility lies in its ability to be conjugated to other
molecules that may be involved in such pathways, thereby allowing for their detection and
study.

Applications in Research and Development

Norbiotinamine serves as a valuable alternative to standard biotinylation reagents, particularly
in situations where the target molecule lacks a primary amine for conjugation.
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 Inverse Peptide Synthesis: Norbiotinamine can be coupled with the carboxylic group of
amino acids to generate "inverse peptides,” where the amide linkage is oriented in the
opposite direction compared to a standard peptide bond.

¢ Labeling of Carboxylic Acid-Containing Molecules: It allows for the biotinylation of various
molecules, including proteins, peptides, and other biomolecules, at their carboxylic acid
moieties.

+ Diagnostic Assay Development: Biotinylated molecules are widely used in the development
of immunoassays and other diagnostic tests due to the high-affinity interaction between
biotin and streptavidin.

« Affinity Chromatography: Norbiotinylated probes can be used for the purification of binding
partners from complex biological samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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